Cas no 852438-43-8 (N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-ethoxyphenyl)-4-methylbenzamide)

• Product Name: N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-ethoxyphenyl)-4-methylbenzamide
• CAS No: 852438-43-8
• MF: C₂₀H₂₁NO₄S
• MW: 371.450044393539
• CID: 6527406
• Update Time: 2025-07-23

N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-ethoxyphenyl)-4-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-ethoxyphenyl)-4-methylbenzamide
• Benzamide, N-(2,3-dihydro-1,1-dioxido-3-thienyl)-N-(4-ethoxyphenyl)-4-methyl-

• Inchi： 1S/C20H21NO4S/c1-3-25-19-10-8-17(9-11-19)21(18-12-13-26(23,24)14-18)20(22)16-6-4-15(2)5-7-16/h4-13,18H,3,14H2,1-2H3
• InChI Key： AWOAPJPGEHWIES-UHFFFAOYSA-N
• SMILES： C(N(C1C=CS(=O)(=O)C1)C1=CC=C(OCC)C=C1)(=O)C1=CC=C(C)C=C1

Experimental Properties

• Density: 1.288±0.06 g/cm3(Predicted)
• Boiling Point: 618.6±55.0 °C(Predicted)
• pka: -1.80±0.20(Predicted)

Additional information on N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-ethoxyphenyl)-4-methylbenzamide

Recent Advances in the Study of N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-ethoxyphenyl)-4-methylbenzamide (CAS: 852438-43-8)

N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-ethoxyphenyl)-4-methylbenzamide (CAS: 852438-43-8) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique sulfone and benzamide functionalities, has been the subject of several studies aimed at exploring its potential therapeutic applications. The compound's structural complexity and pharmacological properties make it a promising candidate for further investigation in drug discovery and development.

Recent research has focused on elucidating the mechanism of action of this compound, particularly its interaction with biological targets. Studies have demonstrated that N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-ethoxyphenyl)-4-methylbenzamide exhibits selective binding affinity towards specific protein kinases, which are implicated in various disease pathways. This selectivity is attributed to the compound's ability to form stable hydrogen bonds and hydrophobic interactions within the kinase active site, as revealed by molecular docking simulations and X-ray crystallography.

In vitro and in vivo studies have further highlighted the compound's efficacy in modulating cellular signaling pathways. For instance, experiments conducted on cancer cell lines have shown that this molecule can inhibit proliferation and induce apoptosis, suggesting its potential as an anticancer agent. Additionally, pharmacokinetic studies have indicated favorable absorption and distribution profiles, although further optimization may be required to enhance metabolic stability and reduce potential off-target effects.

The synthesis of N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-ethoxyphenyl)-4-methylbenzamide has also been a topic of recent investigation. Novel synthetic routes have been developed to improve yield and scalability, with particular emphasis on green chemistry principles to minimize environmental impact. These advancements are critical for facilitating large-scale production and subsequent clinical evaluation.

Despite these promising findings, challenges remain in translating this compound into a clinically viable therapeutic. Issues such as bioavailability, toxicity, and resistance mechanisms need to be addressed through comprehensive preclinical studies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and advance the development of this compound.

In conclusion, N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-ethoxyphenyl)-4-methylbenzamide represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structural features and biological activity underscore its potential as a lead compound for drug development. Continued exploration of its pharmacological properties and optimization of its chemical structure will be pivotal in unlocking its full therapeutic potential.